4-fluoro-N-(4-piperidinophenyl)benzenecarboxamide
Description
Physical And Chemical Properties Analysis
The physical and chemical properties of 4-fluoro-N-(4-piperidinophenyl)benzenecarboxamide such as melting point, boiling point, density, molecular formula, and molecular weight are not explicitly provided in the search results . For detailed properties, it is recommended to refer to specialized databases or chemical suppliers.Scientific Research Applications
Nonlinear Optical Materials
The compound’s structural and nonlinear optical properties make it relevant for applications in photonics and optoelectronics. Researchers have studied its behavior using techniques like Fourier transform infrared (FTIR), ultraviolet (UV), and nuclear magnetic resonance (NMR) spectroscopy . These investigations help understand its electronic transitions and optical properties.
Solar Energy Collectors
Schiff bases, such as this compound, are promising materials for solar energy collection. Their tunable electronic structures allow efficient light absorption and energy conversion. Researchers explore their potential in photovoltaic devices .
Antimicrobial Properties
Benzohydrazide derivatives, including this compound, have demonstrated antimicrobial activity . Investigating its mechanism of action and potential targets could contribute to the development of new antimicrobial agents.
Antitubercular Activity
Some benzohydrazide derivatives exhibit antitubercular properties . Further research could explore their efficacy against Mycobacterium tuberculosis and other pathogens.
Inhibitors for Prostate Cancer
Benzohydrazide derivatives have been investigated as potential inhibitors for prostate cancer . Understanding their interactions with cancer cells and their impact on tumor growth is crucial for therapeutic development.
properties
IUPAC Name |
4-fluoro-N-(4-piperidin-1-ylphenyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19FN2O/c19-15-6-4-14(5-7-15)18(22)20-16-8-10-17(11-9-16)21-12-2-1-3-13-21/h4-11H,1-3,12-13H2,(H,20,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LRSXGTIRCZSFBF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19FN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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